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Compound of Interest

Compound Name: Azocyclotin

cat. No.: B141819

CAS Number: 41083-11-8
Structural Formula: C20H3sN3Sn

This technical guide provides an in-depth overview of the organotin acaricide Azocyclotin,

designed for researchers, scientists, and professionals in drug development. The document
covers its chemical and physical properties, mechanism of action, synthesis, and analytical

methodologies.

Physicochemical and Toxicological Properties of
Azocyclotin

The following table summarizes the key quantitative data for Azocyclotin.
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Property Value

Molecular Weight 436.22 g/mol [1]

Appearance White powder/Colorless crystals[1][2]
Melting Point 218.8°C[2]

Vapor Pressure <5 x 10~5 mbar at 25°C[2]

Water Solubility <0.25 mg/kg[2]

- Isopropanol: 10-20 g/L- Dichloromethane: 20-

Solubility in Solvents 50 g/L- n-hexane: 0.1-1 g/L- Toluene: 2-5 g/L (all
at 20 °C)[3]

pKa 5.36[1]

Acute Oral Toxicity (Rat) LD50: 100 mg/kg[1]

- pH 4: 96 hours- pH 7: 81 hours- pH 9: 8 hours

Hydrolysis Half-life
(at 22°C)[3]

Mechanism of Action

Azocyclotin functions as a potent contact acaricide.[4] Its primary mode of action is the
inhibition of mitochondrial ATP synthase, a critical enzyme in cellular respiration.[5][6] By
disrupting the process of oxidative phosphorylation, Azocyclotin effectively cuts off the energy
supply within the mite's cells, leading to paralysis and eventual death.[4][7] This mechanism of
action is effective against all motile stages of mites.[4]

Metabolic Pathway of Azocyclotin

Azocyclotin undergoes rapid hydrolysis, particularly in agueous environments, to form
cyhexatin and 1,2,4-triazole.[3][8] Cyhexatin is then further metabolized. The metabolic
degradation is a key aspect of its environmental fate and residue analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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